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molecular formula C10H10N2O2S B8326155 1-(4-Methylsulfonylphenyl)-1H-imidazole

1-(4-Methylsulfonylphenyl)-1H-imidazole

Cat. No. B8326155
M. Wt: 222.27 g/mol
InChI Key: FXOACTJIQRKTQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05616601

Procedure details

A mixture of 2-(4-chlorophenyl)-4-hydroxy-4-[methoxy)methyl]-1-[4-(methylsulfonyl)phenyl]-4,5-dihydro-1H-imidazole from Step 2 (1 mmol) and p-toluenesulfonic acid monohydrate (100 mg) in toluene (70 mL) is heated to reflux for 48 hours. The reaction mixture is cooled and the solvent removed under reduced pressure. The crude residue is redissolved in methylene chloride and washed with water, aqueous sodium bicarbonate and brine. After drying (Na2SO4), filtration and concentration in vacuo, the crude mixture is chromatographed on silica gel using hexane/ethyl acetate to give 2-(4-chlorophenyl)-4methoxy)methyl]-1-[4-(methylsulfonyl)phenyl]-1H-imidazole.
Name
1-[4-(methylsulfonyl)phenyl]-4,5-dihydro-1H-imidazole
Quantity
1 mmol
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid monohydrate
Quantity
100 mg
Type
reactant
Reaction Step One
Name
toluene
Quantity
70 mL
Type
solvent
Reaction Step One
Name
1-[4-(methylsulfonyl)phenyl]-1H-imidazole

Identifiers

REACTION_CXSMILES
[CH3:1][S:2]([C:5]1[CH:10]=[CH:9][C:8]([N:11]2[CH2:15][CH2:14][N:13]=[CH:12]2)=[CH:7][CH:6]=1)(=[O:4])=[O:3].O.C1(C)C=CC(S(O)(=O)=O)=CC=1>C1(C)C=CC=CC=1>[CH3:1][S:2]([C:5]1[CH:10]=[CH:9][C:8]([N:11]2[CH:15]=[CH:14][N:13]=[CH:12]2)=[CH:7][CH:6]=1)(=[O:3])=[O:4] |f:1.2|

Inputs

Step One
Name
1-[4-(methylsulfonyl)phenyl]-4,5-dihydro-1H-imidazole
Quantity
1 mmol
Type
reactant
Smiles
CS(=O)(=O)C1=CC=C(C=C1)N1C=NCC1
Name
p-toluenesulfonic acid monohydrate
Quantity
100 mg
Type
reactant
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Name
toluene
Quantity
70 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 48 hours
Duration
48 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture is cooled
CUSTOM
Type
CUSTOM
Details
the solvent removed under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The crude residue is redissolved in methylene chloride
WASH
Type
WASH
Details
washed with water, aqueous sodium bicarbonate and brine
CUSTOM
Type
CUSTOM
Details
After drying
FILTRATION
Type
FILTRATION
Details
(Na2SO4), filtration and concentration in vacuo
CUSTOM
Type
CUSTOM
Details
the crude mixture is chromatographed on silica gel

Outcomes

Product
Name
1-[4-(methylsulfonyl)phenyl]-1H-imidazole
Type
product
Smiles
CS(=O)(=O)C1=CC=C(C=C1)N1C=NC=C1

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.